Cas no 63503-05-9 (2-Naphthyl-α-L-fucopyranoside)

2-Naphthyl-α-L-fucopyranoside structure
2-Naphthyl-α-L-fucopyranoside structure
Product Name:2-Naphthyl-α-L-fucopyranoside
CAS No:63503-05-9
MF:C16H18O5
MW:290.311125278473
MDL:MFCD00051278
CID:512384
PubChem ID:6454626
Update Time:2025-04-19

2-Naphthyl-α-L-fucopyranoside Chemical and Physical Properties

Names and Identifiers

    • a-L-Galactopyranoside,2-naphthalenyl 6-deoxy-
    • (2S,3S,4R,5S,6S)-2-methyl-6-naphthalen-2-yloxyoxane-3,4,5-triol
    • 2-Nap-alpha-L-Fuc
    • 2-NAPHTHYL-ALPHA-L-FUCOPYRANOSIDE
    • 2-Naphthyl alpha-L-fucopyranoside
    • EINECS 264-278-7
    • naphthalen-2-yl 6-deoxy-alpha-L-galactopyranoside
    • alpha-L-Galactopyranoside, 2-naphthalenyl 6-deoxy-
    • CS-0362820
    • naphthalen-2-yl alpha-L-fucopyranoside
    • alpha-L-Galactopyranoside, 2-naphthalenyl-6-deoxy-
    • SCHEMBL2542497
    • NS00035481
    • 2-naphthyl alpha-L-fucoside
    • MFCD00051278
    • (2S,3S,4R,5S,6S)-2-Methyl-6-(naphthalen-2-yloxy)tetrahydro-2H-pyran-3,4,5-triol
    • 2-NAPHTHYL A-L-FUCOPYRANOSIDE
    • 63503-05-9
    • AKOS026674408
    • Naphthyl-alpha-L-fucoside
    • 2-Naphthyl 6-deoxy-alpha-L-galactopyranoside
    • 2-Naphthyl I+/--L-fucopyranoside
    • Q27162428
    • DTXSID80212907
    • CHEBI:90252
    • 2-Naphthyl-α-L-fucopyranoside
    • MDL: MFCD00051278
    • Inchi: 1S/C16H18O5/c1-9-13(17)14(18)15(19)16(20-9)21-12-7-6-10-4-2-3-5-11(10)8-12/h2-9,13-19H,1H3/t9-,13+,14+,15-,16-/m0/s1
    • InChI Key: HFJUQSUBZOKELZ-FITDYDNJSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@@H]([C@@H]1C)O)O)O)OC1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 290.11500
  • Monoisotopic Mass: 290.115424
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 79.2

Experimental Properties

  • Color/Form: White to off white crystalline powder
  • Density: 1.369±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 196ºC ± 3ºC
  • Boiling Point: 507.4 °C at 760 mmHg
  • Flash Point: 260.7 °C
  • Refractive Index: 1.659
  • Solubility: Very slightly soluble (0.58 g/l) (25 º C),
  • PSA: 79.15000
  • LogP: 1.04610

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